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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for

4-Nitrobenzaldehyde-d4, a crucial deuterated internal standard for mass spectrometry-based

quantitative analysis. This document outlines key technical specifications from various

suppliers, detailed experimental protocols for its characterization and application, and visual

representations of critical workflows to support researchers in drug development and other

scientific fields.

Supplier and Product Specifications
4-Nitrobenzaldehyde-d4 is available from several reputable chemical suppliers. The following

table summarizes the key quantitative data for easy comparison. It is important to note that

specifications, particularly isotopic enrichment and chemical purity, can vary between batches.

Therefore, it is always recommended to consult the certificate of analysis for the specific lot

purchased.
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Chemical
Purity

Stated
Isotopic
Enrichme
nt

Sigma-

Aldrich
721263

1020718-

72-2

O₂NC₆D₄C

HO
155.14 ≥98% (CP)

98 atom %

D

Clearsynth
CS-T-

59330

1020718-

72-2
C₇HD₄NO₃ 155.14

97.45%

(HPLC)[1]

Not

specified

Santa Cruz

Biotechnol

ogy

sc-213868
1020718-

72-2
C₇HD₄NO₃ 155.14 ≥98%

Not

specified

Toronto

Research

Chemicals

N492132
1020718-

72-2
C₇HD₄NO₃ 155.14

Not

specified

Not

specified

Experimental Protocols
Synthesis of 4-Nitrobenzaldehyde-d4 (Illustrative)
While researchers typically purchase this deuterated standard, understanding its synthesis can

be valuable. A common route involves the deuteration of a suitable precursor followed by

oxidation. The following is a generalized protocol adapted from established methods for the

synthesis of the non-deuterated analog.[2][3][4]

Reaction Scheme:

Toluene-d8 4-Nitrotoluene-d7HNO3/H2SO4 4-Nitrobenzaldehyde-d4CrO3, Ac2O

Click to download full resolution via product page

Caption: Illustrative synthesis pathway for 4-Nitrobenzaldehyde-d4.

Materials:
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Toluene-d8

Nitrating mixture (concentrated nitric acid and sulfuric acid)

Chromium trioxide (CrO₃)

Acetic anhydride (Ac₂O)

Appropriate deuterated solvents for workup and purification

Procedure:

Nitration of Toluene-d8: Toluene-d8 is carefully nitrated using a mixture of nitric acid and

sulfuric acid to yield 4-nitrotoluene-d7. The reaction temperature must be carefully controlled

to prevent dinitration.

Oxidation of 4-Nitrotoluene-d7: The resulting 4-nitrotoluene-d7 is then oxidized to 4-
Nitrobenzaldehyde-d4. A common laboratory method involves the use of chromium trioxide

in acetic anhydride.[2][3][4]

Workup and Purification: The reaction mixture is quenched with water, and the product is

extracted with an organic solvent. The crude product is then purified, typically by

recrystallization or column chromatography, to yield pure 4-Nitrobenzaldehyde-d4.

Quality Control: Characterization of 4-
Nitrobenzaldehyde-d4
Confirming the identity, purity, and isotopic enrichment of the purchased standard is critical.

a) Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is used to confirm the structure and assess the degree of deuteration. In a fully

deuterated aromatic ring, the aromatic proton signals should be absent or significantly

diminished. The aldehydic proton should be observable around 10.0 ppm.

Sample Preparation:
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Dissolve 5-10 mg of 4-Nitrobenzaldehyde-d4 in approximately 0.6 mL of a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Data Acquisition:

Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

Acquire a ¹³C NMR spectrum to confirm the carbon framework.

b) Mass Spectrometry (MS)

MS is used to confirm the molecular weight and determine the isotopic distribution.

Sample Preparation:

Prepare a dilute solution of the compound in a suitable solvent (e.g., acetonitrile or

methanol).

Data Acquisition:

Analyze the sample using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

with an appropriate ionization source (e.g., ESI or APCI).

The mass spectrum should show a prominent molecular ion peak at m/z corresponding to

the deuterated compound (C₇HD₄NO₃).

The isotopic distribution will reveal the percentage of d4, as well as any d3, d2, d1, or d0

species present.
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Quality Control Workflow
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NMR_Analysis

Dissolve in
CDCl3

MS_Analysis

Dissolve in
ACN/MeOH

Structure_Confirmation

¹H, ¹³C Spectra

MW_Confirmation

Mass Spectrum

Isotopic_Purity

Isotopic Distribution
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Caption: Quality control workflow for 4-Nitrobenzaldehyde-d4.

Application as an Internal Standard in LC-MS/MS
The primary application of 4-Nitrobenzaldehyde-d4 is as an internal standard for the

quantification of non-deuterated 4-Nitrobenzaldehyde or related analytes in complex matrices.

Principle: A known amount of the deuterated internal standard is added to all samples,

calibrators, and quality controls. The ratio of the analyte peak area to the internal standard

peak area is used for quantification. This corrects for variations in sample preparation, injection

volume, and matrix effects.

Experimental Workflow:

Sample Preparation:

To a known volume or weight of the sample (e.g., plasma, urine, or tissue homogenate),

add a precise amount of 4-Nitrobenzaldehyde-d4 solution of a known concentration.
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Perform sample clean-up, such as protein precipitation, liquid-liquid extraction, or solid-

phase extraction, to remove interferences.

LC-MS/MS Analysis:

Inject the extracted sample onto an appropriate LC column (e.g., C18) for

chromatographic separation.

Use a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode to detect

and quantify the analyte and the internal standard. Specific precursor-to-product ion

transitions for both the analyte and the d4-internal standard should be optimized.

Data Analysis:

Generate a calibration curve by plotting the peak area ratio (analyte/internal standard)

versus the concentration of the calibrators.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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LC-MS/MS Quantitative Analysis Workflow
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Caption: Workflow for using 4-Nitrobenzaldehyde-d4 as an internal standard.

Conclusion
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4-Nitrobenzaldehyde-d4 is a readily available, high-purity deuterated internal standard

essential for accurate and precise quantitative analysis in various research and development

settings. This guide provides a foundation for selecting a supplier and implementing robust

analytical methodologies. Researchers should always refer to the supplier's certificate of

analysis for batch-specific data and perform in-house validation of their analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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